Cas no 89612-19-1 (1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-methyl-
• CAS No: 89612-19-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 594790
• PubChem ID: 13237461
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-methyl-
• 3-(2,6-dimethylphenyl)-5-methyl-1,2,4-oxadiazole
• 89612-19-1
• DTXSID10530969

• Inchi： 1S/C11H12N2O/c1-7-5-4-6-8(2)10(7)11-12-9(3)14-13-11/h4-6H,1-3H3
• InChI Key： ZVZSNSCYWDNFDF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C(C)=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų